3-(Benzyloxy)-2,2-dimethylcyclobutan-1-ol

• IUPAC Name: 2,2-dimethyl-3-phenylmethoxycyclobutan-1-ol
• InChI: InChI=1S/C13H18O2/c1-13(2)11(14)8-12(13)15-9-10-6-4-3-5-7-10/h3-7,11-12,14H,8-9H2,1-2H3
• InChI Key: BJKWKWODHKPZTO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CC1OCC2=CC=CC=C2)O)C
• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol

Description

3-(Benzyloxy)-2,2-dimethylcyclobutan-1-ol (BDMC) is an organic compound with a molecular formula of C11H16O2. It is a cyclic ether and is commonly used as a reagent in organic synthesis. It is also used in the synthesis of various pharmaceuticals, including antibiotics, analgesics, and anti-inflammatory agents. BDMC has been studied extensively for its potential applications in scientific research, such as mechanistic studies, biochemical and physiological effects, and laboratory experiments.

Scientific Research Applications

Redox Systems and Synthesis

• Synthesis and Properties of Redox Systems : One study discusses the synthesis of 1,3-dimethylidenecyclobutanes, which are potential redox systems. These systems are synthesized with a 'exo'-methylidene group participating in cyclopentadienyl or cycloheptatrienyl systems. Benzo-annellated systems, possibly including compounds like 3-(Benzyloxy)-2,2-dimethylcyclobutan-1-ol, are also described in this context (Freund & Hünig, 1987).

Photodimerization and Photochemistry

• Photodimerization Studies : Research on 3-arylindenones, which may relate to the structure of 3-(Benzyloxy)-2,2-dimethylcyclobutan-1-ol, shows their photodimerization behavior in solution and solid state. This study is relevant for understanding the photochemical properties of such compounds (Uemura et al., 2018).

Organic Synthesis and Transformations

• Synthesis of Complex Organic Molecules : A novel transformation of 1-exo-substituted tetrahydro-3H-benzo[b]cyclobuta[d]pyran-3-ones with sulfoxonium ylide is reported. This type of transformation could be relevant for the synthesis of derivatives of 3-(Benzyloxy)-2,2-dimethylcyclobutan-1-ol (Yadav et al., 2008).

Molecular Structure and Analysis

• Crystal Structure and Antioxidant Properties : A study on the synthesis, characterization, and crystal structure analysis of a novel pyrazole derivative might offer insights into the structural properties and potential applications of 3-(Benzyloxy)-2,2-dimethylcyclobutan-1-ol in areas like antioxidant research (Naveen et al., 2021).

Enzymatic Reactions

• Enzymatic Oxygenation Studies : The methane monooxygenase-catalyzed oxygenation of 1,1-dimethylcyclopropane is researched, providing evidence for radical and carbocationic intermediates. This study is pertinent to understanding how enzymes interact with cyclobutane derivatives (Ruzicka et al., 1990).